Surface plasmon-enhanced zeolite catalysis under light irradiation and its correlation with molecular polarity of reactants†
Chemical Communications Pub Date: 2014-06-27 DOI: 10.1039/C4CC03225J
Abstract
Enhanced catalytic performance of zeolites via the plasmonic effect of gold nanoparticles has been discovered to be closely correlated with the molecular polarity of reactants. The intensified polarised electrostatic field of Na+ in NaY plays a critical role in stretching the C![[double bond, length as m-dash]](https://www.rsc.org/images/entities/char_e001.gif)
O bond of aldehydes to improve the reaction rate.
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